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Compound of Interest

4-(4-dihexadecylamino-styryl)-N-
Compound Name:
methylpyridinium iodide

Cat. No.: B045646

Audience: Researchers, scientists, and drug development professionals.
Introduction

DiA (4-(4-Dihexadecylaminostyryl)-N-methylpyridinium iodide) is a lipophilic, yellow-green
fluorescent carbocyanine dye widely utilized for labeling cell membranes.[1][2] Due to its
hydrophobic alkyl tails, DIA exhibits low fluorescence in aqueous environments but becomes
intensely fluorescent upon incorporation into lipid bilayers.[1] This property makes it an
excellent tool for tracing neurons, as it diffuses rapidly within the plasma membrane to stain the
entire cell.[2][3] It is often used as both an anterogade and retrograde neuronal tracer in live
and fixed tissues and can be paired with other lipophilic dyes like Dil for multi-color labeling
studies.[3][4]

Quantitative Data Summary

The key properties of DiA are summarized in the table below for quick reference.
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Property Value Reference(s)

) 4-(4-Dihexadecylaminostyryl)-
Full Chemical Name S [4]
N-methylpyridinium iodide

Synonyms 4-Di-16-ASP, DIA [2][5]
CAS Number 114041-00-8 [11[31[4]1[5]
Molecular Formula CasH79IN2 [31141[5]
Molecular Weight ~787.04 g/mol [3][5][6]
Excitation Maximum (Aex) ~492 nm [31[5][6]
Emission Maximum (Aem) ~607 - 613 nm [31141[5][6]
Recommended Solvents DMSO, DMF, Ethanol [3]
Appearance Red solid [1114]

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL DiA Stock Solution

This protocol details the steps to prepare a concentrated stock solution of DiA, which can be
further diluted to a working concentration for various applications.

Materials and Reagents:

DiA solid powder (e.g., Cat. No. 60013, Biotium)

Anhydrous Dimethyl sulfoxide (DMSOQO) or 200-proof ethanol

Microcentrifuge tubes or amber glass vials

Vortex mixer

0.2 pum syringe filter (optional, for removing particulates)

Pipettes and sterile pipette tips
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e Analytical balance
o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
Safety Precautions:

e Always handle DiA powder and its solutions in a well-ventilated area or a chemical fume
hood.[7]

o Wear appropriate PPE to avoid skin and eye contact.
o Consult the Safety Data Sheet (SDS) for detailed handling and disposal information.
Procedure:

o Equilibration: Allow the vial of DiA powder to come to room temperature before opening to
prevent moisture condensation.

» Weighing: Carefully weigh out 1 mg of DiA powder and place it into a sterile microcentrifuge
tube or amber vial.

e Solubilization: Add 1 mL of anhydrous DMSO or high-quality ethanol to the DiA powder.

» Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to dissolve the powder
completely. Gentle warming in a water bath (37°C) can facilitate dissolution, particularly for
ethanol-based solutions.

« Filtration (Optional): For applications requiring extremely clear solutions, filter the stock
solution through a 0.2 um syringe filter to remove any potential dye aggregates.

o Labeling: Clearly label the vial with the name of the solution ("DiA Stock Solution”),
concentration (1 mg/mL), solvent used, and the preparation date.

Protocol 2: Storage and Handling of DiA Stock Solution

Proper storage is critical to maintain the stability and performance of the DiA stock solution.
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e Protection from Light: DiA is light-sensitive. Store the stock solution in an amber vial or a
clear vial wrapped in aluminum foil to protect it from light.[4]

o Storage Temperature:

o DMSO-based solutions: Aliquot the stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles. Store at -20°C, where it can be stable for 3-6 months.

o Ethanol or DMF-based solutions: To prevent precipitation, store these solutions at room
temperature, tightly sealed and protected from light. Do not refrigerate or freeze.

» Handling: Before use, allow frozen aliquots to thaw completely and come to room
temperature. Vortex briefly to ensure the solution is homogeneous.

Visualizations
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Preparation

1. Weigh DiA Powder

2. Add Anhydrous Solvent
(e.g., DMSO)

3. Dissolve Completely
(Vortex / Gentle Warming)

Purification (Optional)

4. Filter Solution

(0.2 pm Syringe Filter)

5. Aliquot into
Light-Protected Tubes

6. Store Appropriately
(-20°C for DMSO stock)

Workflow for DiA Stock Solution Preparation

Click to download full resolution via product page

Caption: A step-by-step workflow for preparing a DiA stock solution.
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Mechanism of DiA Membrane Labeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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